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Compound of Interest

Compound Name: Saralasin

Cat. No.: B108331 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and

compliant laboratory environment is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Saralasin, a competitive angiotensin II receptor

antagonist. Adherence to these guidelines will help maintain operational safety and

environmental responsibility.

Saralasin Chemical and Physical Properties
A summary of key chemical and physical properties of Saralasin is provided below.

Understanding these characteristics is the first step in safe handling and disposal.

Property Value

Molecular Formula C42H65N13O10

Molecular Weight 912.05 g/mol [1][2]

Appearance Fluffy white powder[1]

Melting Point 256°C[1]

Solubility
Soluble in water, 5% aqueous dextrose, and 90-

95% aqueous alcohol[1]

Hazard Classification
Not classified as hazardous according to the

Globally Harmonized System (GHS)[3]
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Immediate Safety and Handling Precautions
While Saralasin is not classified as a hazardous substance, standard laboratory safety

protocols should always be followed.[3]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat, when handling Saralasin.

Containment: In case of a spill, prevent the powder from becoming airborne.

Ingestion and Inhalation: Avoid ingestion and inhalation of the powder.

Step-by-Step Disposal Protocol
The primary principle for Saralasin disposal is to prevent its entry into aquatic environments.[3]

Collection:

Carefully collect any waste Saralasin powder or residues. This can be done by

mechanically picking up the solid material.[3]

Inactivation (if required by institutional policy):

While not explicitly required by the Safety Data Sheet (SDS), some institutional protocols

may recommend inactivating peptide-based compounds. Consult your institution's specific

guidelines. A common method for peptide inactivation involves treatment with a 10%

bleach solution, followed by neutralization.

Packaging for Disposal:

Place the collected Saralasin waste into a clearly labeled, sealed container.

If the original container is being discarded, ensure all identifying labels are removed or

fully obscured to protect sensitive information.[4][5]

Final Disposal Route:
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Dispose of the sealed container with your institution's regular, non-hazardous laboratory

chemical waste.

Crucially, do not allow Saralasin to enter sewers or any surface or ground water systems.

[3]

For specific institutional procedures, always consult your Environmental Health and Safety

(EHS) department.

Saralasin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Saralasin.
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Caption: Saralasin Disposal Workflow Diagram.
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By following these procedures, you contribute to a safer research environment and ensure

compliance with environmental regulations. Always prioritize consulting your institution's

specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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